Cas no 2171785-25-2 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid
• CAS No: 2171785-25-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6326537
• PubChem ID: 165478849
• Update Time: 2025-06-07

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]acetic acid
• 2171785-25-2
• EN300-1505606

• Inchi： 1S/C26H32N2O5/c1-4-28(15-24(29)30)25(31)23(14-13-17(2)3)27-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： VHHJPLKPPJGPHP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid (CAS No. 2171785-25-2): An Overview

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid (CAS No. 2171785-25-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and N-ethylglycine. The unique structural features of this compound make it a valuable tool in various biochemical and pharmaceutical applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. This characteristic makes it particularly useful in the synthesis of complex peptides and proteins, where the protection and deprotection of amino groups are critical steps. The presence of the N-ethylglycine moiety adds further complexity and functionality to the molecule, making it suitable for a range of applications, including drug delivery systems and bioconjugation reactions.

Recent studies have highlighted the potential of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid in the development of novel therapeutic agents. One notable application is in the field of cancer research, where this compound has shown promise as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The Fmoc group can be designed to be cleaved by specific enzymes or under specific conditions, releasing the active drug at the desired site of action.

In addition to its potential as a prodrug, 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid has also been explored for its use in targeted drug delivery systems. The ability to functionalize the molecule with targeting ligands, such as antibodies or peptides, allows for precise delivery to specific cells or tissues. This targeted approach can enhance the efficacy of the drug while reducing systemic side effects.

The synthesis of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid involves several steps, including the protection of amino groups with the Fmoc group, followed by coupling reactions with appropriate reagents to form the desired structure. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the production process and improve yield and purity.

The physicochemical properties of this compound have been extensively studied to understand its behavior in different environments. For instance, its solubility in various solvents and its stability under different pH conditions are crucial factors that influence its utility in pharmaceutical formulations. Recent research has also focused on optimizing these properties through chemical modifications to enhance its bioavailability and pharmacokinetic profile.

In terms of safety and toxicity, preliminary studies have indicated that 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile and potential side effects. These studies are essential for ensuring that any potential therapeutic applications are both effective and safe for patients.

The future prospects for 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidoacetic acid are promising. Ongoing research is exploring its potential in various therapeutic areas, including neurodegenerative diseases, inflammatory disorders, and infectious diseases. The versatility of this compound, combined with its unique structural features, makes it an attractive candidate for further development and clinical trials.

In conclusion, 2-N-ethyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}-5-methylhexanamidoacetic acid (CAS No. 2171785-25-2) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its role as a prodrug candidate and targeted drug delivery system highlights its importance in the development of novel therapeutic agents. Continued research and development will undoubtedly uncover new applications and further enhance our understanding of this intriguing molecule.